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Compound of Interest

Compound Name:
Tris(2,6-

dimethoxyphenyl)phosphine

Cat. No.: B1586704 Get Quote

Tris(2,6-dimethoxyphenyl)phosphine, often abbreviated as DMPP, is a bulky, electron-rich

triarylphosphine ligand. Its unique steric and electronic properties make it a valuable tool for

researchers and chemists, particularly in the field of palladium-catalyzed cross-coupling

reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations[1][2]. The methoxy

groups in the ortho positions of the phenyl rings play a crucial role in stabilizing catalytic

intermediates and promoting high reaction yields. However, like many organophosphorus

compounds, its utility is matched by a need for rigorous safety and handling protocols. This

guide provides a comprehensive overview of the essential safety practices, experimental

workflows, and emergency procedures required to handle Tris(2,6-
dimethoxyphenyl)phosphine responsibly in a research and drug development environment.

The focus is not merely on procedural steps but on the underlying chemical principles that

dictate these precautions, ensuring a self-validating system of safety.

Section 1: Hazard Identification and Risk
Assessment
A thorough understanding of a chemical's properties is the foundation of a robust safety plan.

The primary risks associated with Tris(2,6-dimethoxyphenyl)phosphine are its air-sensitive

nature and its classification as a skin, eye, and potential respiratory irritant.
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The key physical and chemical identifiers for Tris(2,6-dimethoxyphenyl)phosphine are

summarized below. This data is critical for proper storage, handling, and emergency response

planning.

Property Value Reference

CAS Number 85417-41-0 [2]

Molecular Formula C₂₄H₂₇O₆P [2]

Molecular Weight 442.44 g/mol [3]

Appearance
White to light yellow crystalline

powder
[4]

Melting Point 153-157 °C [4][5]

Sensitivity Air Sensitive [2]

Toxicological Profile
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Tris(2,6-dimethoxyphenyl)phosphine is classified with the following hazards:

H315: Causes skin irritation[3].

H319: Causes serious eye irritation[3].

H335: May cause respiratory irritation[3].

It is crucial to distinguish the hazards of this solid phosphine ligand from phosphine (PH₃) gas.

Phosphine gas is a systemic poison that is highly toxic upon inhalation, targeting the

cardiovascular, respiratory, and central nervous systems[6][7]. While solid organophosphorus

compounds can form flammable and toxic phosphine gas in the presence of strong reducing

agents or upon thermal decomposition, the primary, immediate hazard of handling Tris(2,6-
dimethoxyphenyl)phosphine under standard laboratory conditions is irritation[8]. The

toxicological properties of the compound itself have not been fully investigated, warranting a

cautious approach[9].
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Reactivity and Stability
Air Sensitivity: As an electron-rich phosphine, Tris(2,6-dimethoxyphenyl)phosphine is

susceptible to oxidation by atmospheric oxygen. This degradation not only reduces its

efficacy as a ligand but can also form the corresponding phosphine oxide. While this

oxidation is generally not violently exothermic for triarylphosphines, it compromises the

integrity of the material[10][11]. Therefore, handling should always be conducted under an

inert atmosphere (e.g., nitrogen or argon)[12][13].

Thermal Decomposition: While specific data for this compound is scarce, the thermal

decomposition of phosphine ligands, especially in the presence of metal complexes, can be

complex[14]. Decomposition can lead to the release of irritating gases and vapors[9]. It is

prudent to avoid excessive heat.

Incompatibilities: Avoid contact with strong oxidizing agents and halogens, as these can lead

to vigorous and potentially hazardous reactions[9].

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to containment, combining engineering controls and PPE, is essential

for mitigating exposure risks.

Engineering Controls
The choice of engineering control is dictated by the scale and nature of the manipulation.

Certified Chemical Fume Hood: For general handling of sealed containers and preparing

solutions where brief air exposure can be tolerated (depending on the specific reaction's

sensitivity), a fume hood is the minimum requirement.

Glovebox (Inert Atmosphere): For weighing solid Tris(2,6-dimethoxyphenyl)phosphine and

preparing stock solutions, a glovebox maintained under a dry, inert atmosphere (N₂ or Ar) is

the gold standard[13][15]. This provides the highest level of protection against both chemical

exposure and degradation of the air-sensitive compound.
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Schlenk Line: For manipulations in glassware outside of a glovebox, standard Schlenk line

techniques are required. This involves using specialized glassware that can be evacuated

and backfilled with an inert gas to exclude air and moisture from the reaction system[16][17].

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Tris(2,6-
dimethoxyphenyl)phosphine.

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory. For

operations with a higher risk of splashes or dust generation, chemical splash goggles should

be worn.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn.

Always inspect gloves for tears or holes before use and change them immediately if

contamination is suspected[18].

Body Protection: A flame-resistant laboratory coat should be worn and kept fully buttoned.

Respiratory Protection: For weighing operations outside of a glovebox or during a spill clean-

up where dust may be generated, a NIOSH-approved respirator with a particulate filter (e.g.,

an N95 dust mask) is recommended to prevent respiratory irritation[19].

Section 3: Standard Operating Procedures (SOPs)
Adherence to validated protocols is key to ensuring both experimental success and personnel

safety. The following sections detail workflows for common manipulations.

Protocol: Weighing and Solution Preparation in a
Glovebox
This protocol is the preferred method for accurately handling the solid reagent while preserving

its integrity.

Methodology:
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Preparation: Ensure the glovebox has low oxygen (<50 ppm) and moisture (<50 ppm) levels.

Bring all necessary items into the antechamber, including the reagent container, a tared

weigh boat or vial, spatula, and a flask with a septum-sealed cap containing the desired

anhydrous solvent.

Equilibration: Cycle the antechamber with inert gas at least three times before transferring

items into the main chamber. Allow items to equilibrate to the glovebox atmosphere for at

least 15-20 minutes.

Weighing: Carefully open the reagent container. Using a clean spatula, transfer the desired

amount of Tris(2,6-dimethoxyphenyl)phosphine to the tared container on a balance inside

the glovebox.

Transfer: Promptly and carefully add the weighed solid to the flask containing the anhydrous

solvent.

Sealing: Securely cap the flask. If it is to be removed from the glovebox, ensure the septum

is secure and consider wrapping the seal with electrical tape or Parafilm® for secondary

containment.

Clean-up: Tightly close the main reagent container. Clean the spatula and any residual dust

from the work area using a wipe dampened with an appropriate solvent (e.g., isopropanol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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